Purine ribonucleoside diphosphates

Purine ribonucleoside diphosphates are essential intermediates in the biosynthesis of RNA and DNA. These compounds, composed of purine bases (adenosine or guanosine) linked to two phosphate groups, play a critical role in cellular metabolism by providing the necessary building blocks for nucleic acid synthesis. They serve as substrates for various enzymes involved in nucleotide metabolism, including kinases and nucleotidyltransferases. The stability and purity of purine ribonucleoside diphosphates are crucial for maintaining accurate biochemical reactions and ensuring reliable research outcomes. These compounds are commonly used in molecular biology laboratories for the study of RNA synthesis, gene expression analysis, and enzyme kinetics assays.